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Compound of Interest

3[(3-

Compound Name:
Ethylphenoxy)methyl]piperidine

CAS No.: 946713-30-0

Cat. No.: B3171931

Get Quote

\ J

Document Control:

e Scope: Research & Development (R&D) Laboratory Use Only

e Compound Class: Piperidine Ether / Organic Building Block[1]

o Status: Research Chemical (Not fully tested; Treat as Hazardous)[1]

Executive Summary

This technical guide provides a risk management framework for 3-[(3-
Ethylphenoxy)methyl]piperidine.[1] Unlike commodity chemicals with established
toxicological profiles, this substance is a specialized building block often used in medicinal
chemistry (e.g., GPCR ligand synthesis).[1]

Critical Safety Directive: As a secondary amine with a lipophilic ether tail, this compound must
be handled as a Corrosive and Acutely Toxic agent until empirical data proves otherwise. The
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absence of specific LD50 data necessitates the use of "Read-Across" toxicology based on the
piperidine pharmacophore.[1]

PART 1: Identification & Physicochemical Logic
Chemical Identity[1][2][3][4]

e IUPAC Name: 3-[(3-Ethylphenoxy)methyl]piperidine[1]

Common Analogues: 3-[(3-Methylphenoxy)methyl]piperidine (CAS 693764-34-0)[1][2]

Molecular Formula: C

H

NO[1][3]

Molecular Weight: 219.33 g/mol [1]

SMILES:CCclcccc(OCC2CCCNC2)cl (Predicted)[1]

Physicochemical Profile (Predicted vs. Empirical)

Note: Specific physical constants for the 3-ethyl derivative are often unpublished.[1] The values
below are derived from structural analogues (SAR).
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Property Value / Prediction Operational Implication

) Viscous Oil or Low-Melting Likely an oil at RT; may
Physical State . .
Solid crystallize if stored cold.[1]

Corrosive. Incompatible with

~10.5 - 11.0 (Piperidine acids and acid chlorides.[1]

Basicity (pKa) Nitrogen) Absorbs atmospheric CO

[1]

) Lipophilic tail limits water
- Soluble in DCM, MeOH, - )
Solubility DMSO.[1] solubility; use organic solvents
' for cleanup.[1]

. : ) Low volatility, but aerosols are
Boiling Point >250°C (Predicted) )
highly hazardous.[1]

Combustible but not highly

Flash Point >110°C (Estimated)
flammable (Class I1IB).[1]

PART 2: Hazard Identification & Toxicology (SAR
Analysis)[1]
The "Read-Across" Hazard Assessment

Since specific toxicological data is limited, we apply the Precautionary Principle using the
Piperidine and Phenoxy structural alerts.[1]

GHS Classification (Derived):

o Skin Corr.[1][4][5][6][7] 1B (H314): Causes severe skin burns and eye damage (Due to
secondary amine).[1][6]

e Acute Tox. 3 (H301/H311): Toxic if swallowed or in contact with skin (Piperidine motif).[1]

e Agquatic Chronic 3 (H412): Harmful to aquatic life with long-lasting effects (Phenoxy ether
stability).[1]
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Mechanism of Toxicity
» Direct Corrosivity: The unhindered secondary amine protonates tissue proteins upon contact,

causing alkaline hydrolysis (saponification) of cell membranes.[1]

+ Systemic Toxicity: Piperidine derivatives can act as ganglionic blockers or stimulants.[1] The
ethyl-phenoxy tail increases lipophilicity, potentially enhancing dermal absorption and blood-
brain barrier penetration compared to simple piperidine.[1]

Visualizing the Hazard Logic

The following diagram illustrates how the structural components dictate the safety protocol.

3-[(3-Ethylphenoxy)methyl]piperidine

Piperidine Ring Phenoxy Ether
(Secondary Amine) (Lipophilic Tail)

High pH (>11) Neurotoxicity Potential Enhanced Dermal Absorption
Corrosive to Tissue (Nicotinic Agonism) (LogP Increase)

PROTOCOL.: Store under Inert Gas PROTOCOL: Wear Neoprene/Nitrile Gloves

(Prevent Carbonate formation) (Double glove recommended)

Click to download full resolution via product page

Caption: Structural dissection of toxicity risks. The amine core drives corrosivity, while the
lipophilic tail enhances absorption.[1]

PART 3: Operational Safety & Handling Protocols
Storage & Stability

« Atmosphere: Hygroscopic and sensitive to CO
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.[1] Store under Argon or Nitrogen.[1]

o Temperature: Refrigerator (2-8°C) recommended to minimize degradation.[1]

e Incompatibilities: Strong oxidizing agents (peroxides), Acid chlorides, Anhydrides, Strong
acids.[1]

Experimental Handling (The Self-Validating Protocol)
Do not rely on standard fume hood airflow alone. Use this checklist:
o Barrier Verification:

o Gloves: Nitrile (0.11 mm) is minimum.[1] For prolonged use, use Laminate (PE/EVOH)
gloves due to the compound's penetrating organic nature.[1]

o Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Face shield required if handling >10g.[1]

e Quenching Check: Before disposal or workup, verify pH. Do not add acidic waste directly to
the basic amine waste stream without neutralization (exotherm risk).[1]

o Vapor Control: All weighing must occur inside a fume hood. If the compound is an oil, use a
syringe/septum technique to transfer to avoid open-air exposure.[1]

Synthesis Workflow Integration

When using this building block in synthesis (e.g., Amide coupling or Alkylation):

e Reaction Monitoring: The secondary amine is nucleophilic.[1] Monitor disappearance by TLC
(stain with Ninhydrin or Dragendorff’s reagent).[1]

o Workup Caution: Acidic workups will protonate the piperidine, pulling it into the aqueous
layer.[1] To recover the free base, the aqueous layer must be basified (pH > 12) and
extracted with DCM.[1]

PART 4: Emergency Response & Disposal[1][10]
Spill Management Logic
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e Small Spill (<10 mL): Absorb with vermiculite.[1] Neutralize with dilute acetic acid or sodium
bisulfate on the absorbent, not the neat chemical.[1]

o Large Spill: Evacuate. The compound is combustible and corrosive.[1][4][8][9][10]
Firefighters must use SCBA to avoid inhaling toxic nitrogen oxides (NOXx).[1][7]

First Aid (Causality-Driven)[1]

o Skin Contact: Immediate flush (15 mins).[1][5][9] Reasoning: Alkaline burns penetrate deep
before pain is felt.[1] Do not wait for symptoms.

o Eye Contact: Irrigate immediately.[1][11][5][6][9] Reasoning: High pH causes rapid corneal
opacification.[1]

 Ingestion: Do NOT induce vomiting. Reasoning: Re-exposure of the esophagus to the
corrosive amine causes perforation risk.[1]

Emergency Decision Tree

Skin/Eye Contact > Flush Water >15min >
(Remove Contacts) (Show Structure)
g
Identify Type
\ Bench Spill Absorb -> Neutralize
(Weak Acid) Basic Organic Waste

\

Click to download full resolution via product page

Caption: Immediate response logic for exposure vs. environmental release.[1]

Disposal Considerations

o Waste Stream: Basic Organic Waste (Non-Halogenated, unless solvents dictate otherwise).

[1]

o Protocol: Dissolve in a combustible solvent (e.g., Ethanol) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber (to handle NOXx).[1]

e Never: Pour down the drain. The phenoxy ether moiety poses aquatic risks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Piperidine | C5H11N | CID 8082 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 3-[(3-methylphenoxy)methyl]piperidine | 693764-34-0 [sigmaaldrich.com]

3. Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-1-(2-ethylhexyl)-4-(4-
fluorophenyl)-,hydrochloride,Piperidine,3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-
fluorophenyl)-1-methyl- Suppliers & Manufacturers [chemicalregister.com]

e 4. cpachem.com [cpachem.com]

e 5. assets.thermofisher.com [assets.thermofisher.com]

e 6. pentachemicals.eu [pentachemicals.eu]

e 7. jubilantingrevia.com [jubilantingrevia.com]

e 8. chemos.de [chemos.de]

e 9. fishersci.com [fishersci.com]

e 10. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 11. carlroth.com [carlroth.com]

¢ To cite this document: BenchChem. [Comprehensive Safety & Handling Guide: 3-[(3-
Ethylphenoxy)methyl]piperidine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://echa.europa.eu/registration-dossier/-/registered-dossier/14299
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.osha.gov/hazcom
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.benchchem.com/product/b3171931?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.sigmaaldrich.com/CA/en/product/chembridgecorporation/ch4102149795
https://www.chemicalregister.com/Suppliers/AName/Page1253/aidP.htm
https://www.chemicalregister.com/Suppliers/AName/Page1253/aidP.htm
https://www.chemicalregister.com/Suppliers/AName/Page1253/aidP.htm
https://www.cpachem.com/msds?num=SB299&dnl=sd_-_Piperidine_CAS_110-89-4_EC_203-813-0_%28SB299%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50962~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2005:19:06~~4-(2-Methoxy-5-methylphenoxy
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.jubilantingrevia.com/uploads/files/446msds_Piperidine.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1340822&productDescription=3-METHYLPIPERIDINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/4268
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.benchchem.com/product/b3171931/docs#comprehensive-safety-handling-guide-3-3-ethylphenoxy-methyl-piperidine
https://www.benchchem.com/product/b3171931/docs#comprehensive-safety-handling-guide-3-3-ethylphenoxy-methyl-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3171931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b3171931/docs#comprehensive-safety-handling-
guide-3-3-ethylphenoxy-methyl-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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